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Compound of Interest

4-Bromomethyl-2-chloro-1-
Compound Name:
methoxybenzene

Cat. No.: B1281141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-
Bromomethyl-2-chloro-1-methoxybenzene, a key reagent in organic synthesis. The
information is presented to support research and development activities where this compound
is utilized.

Core Physical Properties

4-Bromomethyl-2-chloro-1-methoxybenzene is a substituted aromatic compound with the
CAS number 320407-92-9. It presents as a solid powder at room temperature.[1]

Quantitative Data Summary

The table below summarizes the key physical and chemical properties of 4-Bromomethyl-2-
chloro-1-methoxybenzene.
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Property Value Source
CAS Number 320407-92-9 [21[3114]
Molecular Formula C8H8BrCIO [3]
Molecular Weight 235.51 g/mol [3]
Physical Form Solid, powder [1]
Melting Point 52-53 °C

Boiling Point Data not available

Density Data not available

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 4-
Bromomethyl-2-chloro-1-methoxybenzene are not detailed in the available literature,
standard methodologies for organic compounds are applicable.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity.

Methodology:

o Sample Preparation: A small amount of the finely powdered 4-Bromomethyl-2-chloro-1-
methoxybenzene is packed into a capillary tube, sealed at one end, to a height of about 2-3
mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus
(such as a Thiele tube or a digital melting point device) containing a heat-transfer fluid (e.g.,
mineral oil).

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per
minute as the expected melting point is approached.
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» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. This range is reported as the melting point. For a pure compound, this range is
typically narrow (0.5-1 °C).

Boiling Point Determination (Capillary Method)

For solids with a relatively low melting point, the boiling point can be determined, though it may
require vacuum distillation to prevent decomposition at higher temperatures.

Methodology:

o Sample Preparation: A small amount of the molten compound is placed in a small test tube
or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample.

e Heating: The assembly, along with a thermometer, is heated in a suitable apparatus (like a
Thiele tube).

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary. The heat is then removed, and the liquid is allowed to cool. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[5][6][7][8]

Density Determination of a Solid (Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.
Methodology:

e Mass Measurement: The mass of a sample of 4-Bromomethyl-2-chloro-1-
methoxybenzene is accurately determined using an analytical balance.

¢ Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which the compound is insoluble. The initial volume of the liquid is recorded. The weighed
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solid is then carefully submerged in the liquid, and the new volume is recorded. The
difference between the two volumes represents the volume of the solid.

o Calculation: The density is calculated by dividing the mass of the solid by its volume.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a solid organic compound like 4-Bromomethyl-2-chloro-1-methoxybenzene.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the general process for determining the physical properties of a
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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